Cas no 19022-06-1 (1H-Benzimidazole,2-(3,5-dinitrophenyl)-)
19022-06-1 structure
Product Name:1H-Benzimidazole,2-(3,5-dinitrophenyl)-
CAS No:19022-06-1
MF:C13H8N4O4
MW:284.227022171021
CID:236143
PubChem ID:318126
Update Time:2025-04-19
1H-Benzimidazole,2-(3,5-dinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-(3,5-dinitrophenyl)-
- 2-(3,5-dinitrophenyl)-1H-benzimidazole
- 2-(3,5-dinitro-phenyl)-1H-benzoimidazole
- 2-(3,5-dinitrophenyl)benzimidazole
- 2-(3,5-dinitrophenyl)-benzimidazole
- 2-< 3,5-Dinitro-phenyl> -benzimidazol
- AC1L7XES
- NSC252754
- NSC-252754
- DTXSID60312333
- 19022-06-1
- SCHEMBL21772069
-
- Inchi: 1S/C13H8N4O4/c18-16(19)9-5-8(6-10(7-9)17(20)21)13-14-11-3-1-2-4-12(11)15-13/h1-7H,(H,14,15)
- InChI Key: ZWZYQZVBPLYOFM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1)C1=NC2C=CC=CC=2N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 283.04681
- Monoisotopic Mass: 284.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.544
- Boiling Point: 524.7°C at 760 mmHg
- Flash Point: 271.1°C
- Refractive Index: 1.74
- PSA: 112.06
- LogP: 4.09270
1H-Benzimidazole,2-(3,5-dinitrophenyl)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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